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Compound of Interest

Compound Name: 6-Bromoquinoline-3-carbonitrile

Cat. No.: B1510073

Essential Safety and Handling Guide for 6-
Bromoquinoline-3-carbonitrile

This guide provides crucial safety and logistical information for the handling and disposal of 6-
Bromogquinoline-3-carbonitrile in a laboratory setting. The following procedures are based on
the known hazards of similar quinoline and nitrile compounds and are intended for use by
trained research and drug development professionals.

l. Personal Protective Equipment (PPE)

When handling 6-Bromoquinoline-3-carbonitrile, a comprehensive PPE strategy is essential
to minimize exposure and ensure personal safety. The following equipment is mandatory:

o Eye Protection: Chemical splash goggles or safety glasses that meet the ANSI Z.87.1 1989
standard are required. A face shield should be worn over safety glasses when there is a risk
of splashing or explosion.[1]

e Hand Protection: Disposable nitrile gloves are the minimum requirement for handling this
compound, providing short-term splash protection.[1][2] It is crucial to inspect gloves before
each use and to remove and discard them immediately after contamination.[2][3] For tasks
with a higher risk of exposure, double-gloving can increase breakthrough time.[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1510073?utm_src=pdf-interest
https://www.benchchem.com/product/b1510073?utm_src=pdf-body
https://www.benchchem.com/product/b1510073?utm_src=pdf-body
https://www.benchchem.com/product/b1510073?utm_src=pdf-body
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/fact-sheets/fact-sheet-disposable-nitrile-gloves
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/fact-sheets/fact-sheet-disposable-nitrile-gloves
https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/fact-sheets/fact-sheet-disposable-nitrile-gloves
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1510073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Body Protection: A laboratory coat must be worn and fully buttoned to cover as much skin as
possible.[1] Clothing made of cotton is recommended underneath the lab coat; polyester or
acrylic fabrics should be avoided.[1] Full-length pants and closed-toe, closed-heel shoes are
mandatory to ensure no skin is exposed.[1][4]

» Respiratory Protection: Work with 6-Bromoquinoline-3-carbonitrile should be conducted in
a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors
or dust.[3][4] If engineering controls are not sufficient to maintain exposure below permissible
limits, a NIOSH-approved respirator with appropriate cartridges for organic vapors and
particulates should be used.[4]

Il. Operational Plan for Handling

A systematic approach to handling 6-Bromoquinoline-3-carbonitrile will minimize risks.
Follow these procedural steps:

e Preparation:

o

Ensure all necessary PPE is readily available and in good condition.
o Verify that the chemical fume hood is functioning correctly.
o Have an emergency spill kit accessible.

o Review the Safety Data Sheet (SDS) for any specific handling instructions. Although a
specific SDS for 6-Bromoquinoline-3-carbonitrile is not readily available, information on
related compounds like 6-Bromoquinoline and quinoline should be consulted.[3][5][6]

» Handling:

o

Conduct all manipulations of the compound within a certified chemical fume hood.

o

Avoid direct contact with the skin, eyes, and clothing.[3]

Prevent the formation of dust or aerosols.

[¢]

[¢]

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.
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o Keep containers tightly closed when not in use to prevent leakage or contamination.[3][6]

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[3][6]
o Decontaminate all work surfaces and equipment used.

o Properly dispose of all contaminated materials, including gloves and weighing paper, as
hazardous waste.[3]

lll. Disposal Plan

Proper disposal of 6-Bromoquinoline-3-carbonitrile and associated waste is critical to
prevent environmental contamination and ensure regulatory compliance.

» Waste Segregation: All waste contaminated with 6-Bromoquinoline-3-carbonitrile,
including unused product, contaminated PPE, and cleaning materials, must be collected in a
designated, properly labeled hazardous waste container.

o Containerization: Use sealed, leak-proof containers for waste collection.[5]

» Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
chemical name "6-Bromoquinoline-3-carbonitrile.”

o Disposal Procedure: Dispose of the hazardous waste through an approved waste disposal
plant, following all local, regional, and national regulations.[6] Chemical waste generators are
responsible for determining if a discarded chemical is classified as hazardous waste and
ensuring complete and accurate classification.[6] Do not let this chemical enter the
environment.[7]

IV. Quantitative Data Summary

The following table summarizes available quantitative data for 6-Bromoquinoline, a closely
related compound, to provide an indication of the physical and chemical properties of 6-
Bromogquinoline-3-carbonitrile.
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Property Value

Molecular Formula C10HsBrNz
Molecular Weight 233.07 g/mol
Appearance Light brown solid
Melting Point 24 °C/75.2 °F
Flash Point >110°C/>230 °F
Specific Gravity 1.538 g/cm3

Data is for 6-Bromoquinoline and should be used as an estimate.[6]

V. Experimental Workflow

The following diagram illustrates the standard workflow for handling 6-Bromoquinoline-3-
carbonitrile in a laboratory setting.
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Handling Workflow for 6-Bromoquinoline-3-carbonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

Fact Sheet: Disposable Nitrile Gloves in Chemical Labs | PennEHRS [ehrs.upenn.edu]

cdhfinechemical.com [cdhfinechemical.com]

nj.gov [nj.gov]

2.
3.
e 4. research.uga.edu [research.uga.edu]
5.
6. fishersci.com [fishersci.com]

7.

ICSC 0071 - QUINOLINE [chemicalsafety.ilo.org]

 To cite this document: BenchChem. [Personal protective equipment for handling 6-
Bromoquinoline-3-carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1510073#personal-protective-equipment-for-
handling-6-bromoquinoline-3-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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